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Compound of Interest

Compound Name: Glucoputranjivin

Cat. No.: B1197972

Introduction

Glucoputranjivin is a glucosinolate found in various plants of the Brassicaceae family, notably
in Sisymbrium officinale (L.) Scop., commonly known as hedge mustard or the "singers' plant”.
[1] As a precursor to the bioactive isopropyl isothiocyanate, Glucoputranjivin and its
derivatives are of significant interest to researchers in natural product chemistry, pharmacology,
and drug development.[2][3] This technical guide provides an in-depth overview of the
spectroscopic data used for the characterization of Glucoputranjivin, including Nuclear
Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, along with the experimental
protocols for its isolation and analysis.

Chemical Structure of Glucoputranjivin

The structural elucidation of Glucoputranjivin has been confirmed through various
spectroscopic techniques.[4] The molecule consists of a 3-D-glucopyranose unit linked via a
sulfur atom to a sulfated oxime function, with an isopropyl side chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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